Cas no 1696802-68-2 (2-amino-5-methoxy-4-oxopentanamide)

• Product Name: 2-amino-5-methoxy-4-oxopentanamide
• CAS No: 1696802-68-2
• MF: C₆H₁₂N₂O₃
• MW: 160.171081542969
• CID: 6032238
• PubChem ID: 107507018
• Update Time: 2025-06-08

2-amino-5-methoxy-4-oxopentanamide Chemical and Physical Properties

Names and Identifiers

• 2-amino-5-methoxy-4-oxopentanamide
• EN300-1298172
• 1696802-68-2

• Inchi： 1S/C6H12N2O3/c1-11-3-4(9)2-5(7)6(8)10/h5H,2-3,7H2,1H3,(H2,8,10)
• InChI Key： KPLSGEKTFIUETH-UHFFFAOYSA-N
• SMILES： O(C)CC(CC(C(N)=O)N)=O

Computed Properties

• Exact Mass: 160.08479225g/mol
• Monoisotopic Mass: 160.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.2
• Topological Polar Surface Area: 95.4Ų

Additional information on 2-amino-5-methoxy-4-oxopentanamide

Professional Introduction to 2-amino-5-methoxy-4-oxopentanamide (CAS No. 1696802-68-2)

2-amino-5-methoxy-4-oxopentanamide, identified by the Chemical Abstracts Service Number (CAS No.) 1696802-68-2, is a compound of significant interest in the field of medicinal chemistry and pharmacology. This molecule, featuring a unique structural framework with an amide functional group, a methoxy substituent, and an oxo group, has garnered attention for its potential biological activities and synthetic utility. The precise arrangement of these chemical moieties suggests a multifaceted role in drug design and development, particularly in the quest for novel therapeutic agents.

The structural motif of 2-amino-5-methoxy-4-oxopentanamide encompasses several key features that make it a compelling subject of study. The presence of an amide bond not only contributes to the compound's solubility and stability but also provides a scaffold for further derivatization. This versatility is particularly valuable in medicinal chemistry, where modifications at specific positions can fine-tune biological activity. Additionally, the methoxy group introduces polarity and potential hydrogen bonding capabilities, while the oxo group enhances electrophilicity, making the molecule a versatile intermediate in synthetic pathways.

In recent years, there has been growing interest in exploring the pharmacological properties of amide-containing compounds. Amides are widely recognized for their role in various biological processes and have been incorporated into numerous drugs due to their favorable pharmacokinetic profiles. The specific configuration of 2-amino-5-methoxy-4-oxopentanamide places it within this important class of molecules, prompting investigations into its potential therapeutic applications. Preliminary studies have suggested that this compound may exhibit inhibitory effects on certain enzymes and receptors, making it a promising candidate for further development.

One of the most exciting aspects of 2-amino-5-methoxy-4-oxopentanamide is its potential as a lead compound for drug discovery. Researchers have been leveraging computational methods and high-throughput screening techniques to identify novel bioactive molecules. The structural features of this compound make it an attractive starting point for virtual screening campaigns aimed at identifying derivatives with enhanced potency and selectivity. Furthermore, the presence of both polar and non-polar regions allows for interactions with a wide range of biological targets, including proteins and nucleic acids.

The synthesis of 2-amino-5-methoxy-4-oxopentanamide presents an intriguing challenge for organic chemists. The need to introduce the amide, methoxy, and oxo groups in the correct positions while maintaining high yield and purity requires careful planning and execution. Advanced synthetic methodologies, such as transition metal-catalyzed reactions and asymmetric synthesis, have been employed to achieve this goal. These techniques not only improve efficiency but also enable the production of enantiomerically pure compounds, which are often essential for achieving optimal biological activity.

Recent advancements in analytical chemistry have facilitated the detailed characterization of 2-amino-5-methoxy-4-oxopentanamide. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography have provided invaluable insights into its molecular structure and conformational dynamics. These data are crucial for understanding how the compound interacts with biological targets and for guiding further structural optimization efforts. Additionally, computational modeling has been used to predict binding affinities and simulate molecular interactions, offering a rational basis for designing improved derivatives.

The potential applications of 2-amino-5-methoxy-4-oxopentanamide extend beyond traditional drug development. Its unique chemical properties make it a valuable tool in research settings where novel synthetic pathways or biochemical processes are being explored. For instance, researchers have investigated its use as an intermediate in the synthesis of more complex molecules or as a probe to study enzyme mechanisms. Such applications highlight the compound's versatility and underscore its importance in advancing both academic research and industrial innovation.

As our understanding of complex biological systems continues to grow, so does the demand for sophisticated chemical tools like 2-amino-5-methoxy-4-oxopentanamide. The ability to precisely modify molecular structures allows chemists to tailor compounds for specific therapeutic purposes, addressing unmet medical needs more effectively than ever before. Whether used as a lead compound or an intermediate in larger synthetic schemes, this molecule exemplifies the power of medicinal chemistry in driving innovation across multiple disciplines.

In conclusion,2-amino-5-methoxy-4-oxopentanamide (CAS No. 1696802-68-2) represents a significant advancement in pharmaceutical research due to its unique structural features and potential biological activities. Ongoing studies continue to uncover new possibilities for this compound, reinforcing its importance as a cornerstone in modern drug discovery efforts. As scientists delve deeper into its properties and applications,2-amino-5-methoxy-4-octanamide is poised to play an increasingly pivotal role in shaping the future of medicine.